Cas no 1021121-64-1 (N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzenesulfonamide)

• Product Name: N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzenesulfonamide
• CAS No: 1021121-64-1
• Molecular Formula: C₂₀H₂₂N₄O₃S
• Molecular Weight: 398.478682994843
• CID: 6195302
• PubChem ID: 42065482

N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzenesulfonamide Properties

Names and Identifiers

• N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)benzenesulfonamide
• N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• AKOS024648864
• N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide
• F2445-0164
• 1021121-64-1

• InChIKey： OKMRHOJKSIPYGN-UHFFFAOYSA-N
• Inchi： 1S/C20H22N4O3S/c1-14(2)27-20-13-19(21-15(3)22-20)23-16-9-11-17(12-10-16)24-28(25,26)18-7-5-4-6-8-18/h4-14,24H,1-3H3,(H,21,22,23)
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 398.14126175g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 398.14126175g/mol
• Heavy Atom Count: 28
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides